Cas no 905674-22-8 (3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide)

• Product Name: 3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide
• CAS No: 905674-22-8
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 5914604
• PubChem ID: 16822086
• Update Time: 2025-05-23

3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 905674-22-8
• AKOS024658300
• AB00679345-01
• 3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide
• F2539-0021
• Benzamide, 3-methyl-N-(5-oxo-1-phenyl-3-pyrrolidinyl)-

• Inchi： 1S/C18H18N2O2/c1-13-6-5-7-14(10-13)18(22)19-15-11-17(21)20(12-15)16-8-3-2-4-9-16/h2-10,15H,11-12H2,1H3,(H,19,22)
• InChI Key： VFUWLYSGTZNQLV-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=CC=C2)C1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 564.9±50.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Additional information on 3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide

3-Methyl-N-(5-Oxo-1-Phenylpyrrolidin-3-Yl)Benzamide (CAS No. 905674-22-8): A Comprehensive Overview

The compound 3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide (commonly referred to by its CAS number, 905674-22-8) has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a derivative of benzamide, featuring a substituted pyrrolidine ring and a methyl group, which contribute to its distinctive chemical profile. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers exploring novel drug candidates.

Chemical Structure and Synthesis

The molecular structure of 3-methyl-N-(5-oxo-1-phenylpyrrolidin-3-yl)benzamide is characterized by a benzamide core, with a pyrrolidine ring substituted at the 5-position by an oxo group and at the 1-position by a phenyl group. The presence of the methyl group further enhances the compound's structural complexity and functional diversity. Synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have recently developed more efficient synthetic pathways, leveraging catalytic methods to improve yield and purity, which has facilitated its scalability for potential commercial applications.

Pharmacological Properties and Biological Activity

Recent investigations into the pharmacological properties of CAS No. 905674-22-8 have revealed promising bioactivity across multiple biological systems. The compound has demonstrated significant antioxidant activity, which suggests its potential as a therapeutic agent in conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders. Additionally, studies have shown that 3-methyl-N-(5-oxo...benzamide exhibits moderate inhibitory effects on certain enzymes implicated in inflammatory processes, further underscoring its therapeutic potential.

Applications in Drug Development

The unique combination of structural features in CAS No. 905674-22-8 makes it an attractive candidate for drug development efforts targeting various disease states. Its ability to modulate key cellular pathways has led researchers to explore its efficacy in treating chronic inflammatory conditions, cancer, and metabolic disorders. Recent preclinical studies have provided compelling evidence of its safety profile and pharmacokinetic properties, paving the way for further clinical investigations.

Future Directions and Research Opportunities

As interest in 3-methyl-N-(5-Oxo...benzamide continues to grow, ongoing research is focused on optimizing its bioavailability and enhancing its therapeutic efficacy through structural modifications. Advanced computational modeling techniques are being employed to predict the compound's interactions with target proteins, while in vitro and in vivo studies are being conducted to evaluate its long-term safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising compound into clinical practice.

In conclusion, CAS No. 905674–22–8, or 3-methyl-N-(5-Oxo...benzamide, represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with emerging evidence of therapeutic potential, positions it as a compelling candidate for future drug development initiatives. As research continues to unravel its full spectrum of biological activities, this compound holds the promise of contributing to innovative treatments for a wide range of human diseases.